Cas no 74050-95-6 (3-(butylcarbamoyl)pyridine-2-carboxylic acid)

• Product Name: 3-(butylcarbamoyl)pyridine-2-carboxylic acid
• CAS No: 74050-95-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 563966
• PubChem ID: 3057510
• Update Time: 2025-04-19

3-(butylcarbamoyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(butylcarbamoyl)pyridine-2-carboxylic acid
• 4(3)-Pyridinecarboxylic acid, 3(4)-butylcarbamoyl-
• 3(4)-N-Butylformamido-4(3)-carboxypyridine
• DTXSID90224950
• 74050-95-6
• 3(4)-Butylcarbamoyl-4(3)-pyridinecarboxylic acid

• Inchi： 1S/C11H14N2O3/c1-2-3-6-13-10(14)8-5-4-7-12-9(8)11(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： XRPGXQWZJXPJHN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1C(=O)O)NCCCC

Computed Properties

• Exact Mass: 222.1
• Monoisotopic Mass: 222.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 453.4°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.548